Methyl 4-{[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}benzoate

• Molecular Formula: C16H12ClNO3S
• Molecular Weight: 333.8 g/mol
• IUPAC Name: methyl 4-[(5-chloro-1,3-benzoxazol-2-yl)sulfanylmethyl]benzoate
• InChI: InChI=1S/C16H12ClNO3S/c1-20-15(19)11-4-2-10(3-5-11)9-22-16-18-13-8-12(17)6-7-14(13)21-16/h2-8H,9H2,1H3
• InChI Key: BHQAJSGZFHSSJY-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)CSC2=NC3=C(O2)C=CC(=C3)Cl

Description

Methyl 4-{[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}benzoate is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of Methyl 4-{[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}benzoate involves the inhibition of acetylcholinesterase and butyrylcholinesterase enzymes. This compound binds to the active site of these enzymes, preventing the breakdown of acetylcholine. This leads to an increase in the concentration of acetylcholine, which can have various physiological and biochemical effects.
Biochemical and Physiological Effects:
Methyl 4-{[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}benzoate has been studied for its biochemical and physiological effects. This compound has been shown to increase the concentration of acetylcholine, which can have various effects such as improved cognitive function, enhanced memory, and increased muscle contraction. Additionally, this compound has been shown to have antioxidant and anti-inflammatory properties, which can have potential applications in the treatment of various diseases such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

Methyl 4-{[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}benzoate has several advantages and limitations for lab experiments. One advantage is its ability to inhibit the activity of acetylcholinesterase and butyrylcholinesterase enzymes, which can be useful in studying the role of these enzymes in various physiological processes. Additionally, this compound has been shown to have antioxidant and anti-inflammatory properties, which can be useful in studying the mechanisms underlying various diseases.
One limitation of this compound is its potential toxicity, which can limit its use in certain experiments. Additionally, the synthesis of this compound can be challenging, which can limit its availability for use in experiments.

Future Directions

There are several future directions for the study of Methyl 4-{[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}benzoate. One direction is the study of its potential applications in the treatment of various diseases such as Alzheimer's disease and Parkinson's disease. Additionally, the study of its mechanism of action and its effects on various physiological processes can provide insights into the role of acetylcholinesterase and butyrylcholinesterase enzymes in these processes. Furthermore, the development of more efficient synthesis methods can increase the availability of this compound for use in experiments.

Synthesis Methods

Methyl 4-{[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}benzoate can be synthesized using various methods. One such method involves the reaction of 5-chloro-2-aminobenzoxazole with 4-(bromomethyl)benzoic acid methyl ester in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain Methyl 4-{[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}benzoate.

Scientific Research Applications

Methyl 4-{[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}benzoate has potential applications in scientific research. This compound has been studied for its ability to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. These enzymes play a crucial role in the breakdown of acetylcholine, a neurotransmitter that is involved in various physiological processes such as muscle contraction, learning, and memory. Inhibition of these enzymes can lead to an increase in the concentration of acetylcholine, which can have various physiological and biochemical effects.